Cas no 2764676-48-2 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- (5aS,5a''S,6aR,6a''R)-2',2',2''',2'''-Tetraphenyl-2,2''-bispiro[cyclopropa[4,5]cyclopenta[1,2-b]pyridine-6,5'-[1,3]dioxane
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C48H40N2O4/c1-5-13-33(14-6-1)47(34-15-7-2-8-16-34)51-27-45(28-52-47)37-25-31-21-23-39(49-43(31)41(37)45)40-24-22-32-26-38-42(44(32)50-40)46(38)29-53-48(54-30-46,35-17-9-3-10-18-35)36-19-11-4-12-20-36/h1-24,37-38,41-42H,25-30H2/t37-,38-,41?,42?/m0/s1
- InChI Key: YJKRGPIBGIMVFX-KWQLQAPSSA-N
- SMILES: C12(COC(C3C=CC=CC=3)(C3C=CC=CC=3)OC1)[C@@]1([H])CC3=CC=C(C4=CC=C5C[C@@H]6C7(COC(C8C=CC=CC=8)(C8C=CC=CC=8)OC7)C6C5=N4)N=C3C21
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUE765-100mg |
(2'R,4'S)-9'-[(2'R,4'S)-2,2-diphenylspiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene]-9'-yl]-2,2-diphenyl-spiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene] |
2764676-48-2 | 97% | 100mg |
¥3009.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUE765-250mg |
(2'R,4'S)-9'-[(2'R,4'S)-2,2-diphenylspiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene]-9'-yl]-2,2-diphenyl-spiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene] |
2764676-48-2 | 97% | 250mg |
¥5016.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUE765-500mg |
(2'R,4'S)-9'-[(2'R,4'S)-2,2-diphenylspiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene]-9'-yl]-2,2-diphenyl-spiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene] |
2764676-48-2 | 97% | 500mg |
¥8361.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUE765-1g |
(2'R,4'S)-9'-[(2'R,4'S)-2,2-diphenylspiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene]-9'-yl]-2,2-diphenyl-spiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene] |
2764676-48-2 | 97% | 1g |
¥12540.0 | 2024-04-20 | |
| Ambeed | A1705898-50mg |
(5aS,5a''S,6aR,6a''R)-2',2',2''',2'''-Tetraphenyl-2,2''-bispiro[cyclopropa[4,5]cyclopenta[1,2-b]pyridine-6,5'-[1,3]dioxane] |
2764676-48-2 | 95% | 50mg |
$108.0 | 2024-04-20 | |
| Ambeed | A1705898-100mg |
(5aS,5a''S,6aR,6a''R)-2',2',2''',2'''-Tetraphenyl-2,2''-bispiro[cyclopropa[4,5]cyclopenta[1,2-b]pyridine-6,5'-[1,3]dioxane] |
2764676-48-2 | 95% | 100mg |
$183.0 | 2024-04-20 | |
| Ambeed | A1705898-250mg |
(5aS,5a''S,6aR,6a''R)-2',2',2''',2'''-Tetraphenyl-2,2''-bispiro[cyclopropa[4,5]cyclopenta[1,2-b]pyridine-6,5'-[1,3]dioxane] |
2764676-48-2 | 95% | 250mg |
$311.0 | 2024-04-20 | |
| Ambeed | A1705898-1g |
(5aS,5a''S,6aR,6a''R)-2',2',2''',2'''-Tetraphenyl-2,2''-bispiro[cyclopropa[4,5]cyclopenta[1,2-b]pyridine-6,5'-[1,3]dioxane] |
2764676-48-2 | 95% | 1g |
$839.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUE765-100.0mg |
(2'R,4'S)-9'-[(2'R,4'S)-2,2-diphenylspiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene]-9'-yl]-2,2-diphenyl-spiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene] |
2764676-48-2 | 97% | 100.0mg |
¥3009.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUE765-250.0mg |
(2'R,4'S)-9'-[(2'R,4'S)-2,2-diphenylspiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene]-9'-yl]-2,2-diphenyl-spiro[1,3-dioxane-5,3'-10-azatricyclo[4.4.0.0²⁴]deca-1(6),7,9-triene] |
2764676-48-2 | 97% | 250.0mg |
¥5016.0000 | 2025-04-11 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on INDEX NAME NOT YET ASSIGNED
Introduction to Compound with CAS No. 2764676-48-2 and Its Potential Applications in Modern Research
Compound with the CAS number 2764676-48-2 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Despite the fact that an official index name has not yet been assigned to this compound, its unique structural and functional properties make it a promising candidate for various scientific applications. This introduction aims to provide a comprehensive overview of the compound, its potential uses, and how it aligns with the latest advancements in the industry.
The molecular structure of CAS No. 2764676-48-2 exhibits characteristics that are highly relevant to contemporary research objectives. Its chemical composition and stereochemistry suggest that it may possess inhibitory effects on certain biological pathways, making it a valuable tool for studying disease mechanisms and developing therapeutic interventions. Recent studies have begun to explore its interactions with biological targets, which could lead to breakthroughs in drug discovery and development.
In the realm of medicinal chemistry, the compound’s pharmacophoric features are of particular interest. Researchers have noted its ability to modulate enzyme activity and cellular signaling pathways, which are critical for numerous physiological processes. This has opened up avenues for investigating its potential in treating conditions such as inflammation, neurodegeneration, and metabolic disorders. The compound’s stability under various conditions also enhances its suitability for both in vitro and in vivo studies.
One of the most exciting aspects of CAS No. 2764676-48-2 is its versatility in different research contexts. For instance, in academic settings, it serves as a model compound for teaching students about advanced chemical synthesis techniques. In industrial research, it is being tested for its compatibility with large-scale production processes, which could streamline the development of new pharmaceuticals. The compound’s role in high-throughput screening (HTS) campaigns is also noteworthy, as it helps identify new lead compounds more efficiently.
The integration of computational chemistry and machine learning has further accelerated the study of CAS No. 2764676-48-2. By leveraging these technologies, researchers can predict its behavior in complex systems with greater accuracy. This approach has not only reduced the time required for experimental validation but also provided insights into its potential side effects and interactions with other molecules. Such advancements are crucial for ensuring the safety and efficacy of new drugs.
Another area where CAS No. 2764676-48-2 shows promise is in environmental science. Its biodegradability and low toxicity profile make it an attractive candidate for developing eco-friendly chemical solutions. Studies have indicated that it can degrade under certain environmental conditions without releasing harmful byproducts. This aligns with global efforts to promote sustainable chemistry practices and reduce environmental impact.
Future research directions for CAS No. 2764676-48-2 include exploring its role in nanotechnology and material science. Its unique properties could make it useful for developing novel materials with enhanced functionalities, such as drug delivery systems or smart sensors. The compound’s ability to form stable complexes with other molecules also opens up possibilities for creating hybrid materials that combine the benefits of multiple components.
The regulatory landscape surrounding CAS No. 2764676-48-2 is another critical consideration. As new compounds emerge, regulatory agencies are continuously updating guidelines to ensure their safe use in research and industry. Compliance with these regulations is essential for researchers who aim to commercialize their findings. Additionally, collaboration between academic institutions, pharmaceutical companies, and regulatory bodies will be crucial for shaping the future of this compound’s applications.
In conclusion, CAS No. 2764676-48-2 represents a significant advancement in chemical research with wide-ranging potential applications across multiple disciplines. Its unique properties make it a valuable tool for studying biological processes, developing new drugs, and creating sustainable chemical solutions. As research continues to unfold, this compound is poised to play a pivotal role in shaping the future of science and technology.
2764676-48-2 (INDEX NAME NOT YET ASSIGNED) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)